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Compound of Interest

Compound Name: 2-Chloro-3,6-difluorobenzaldehyde

Cat. No.: B1303778

Essential Safety and Handling Guide for 2-
Chloro-3,6-difluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Chloro-3,6-difluorobenzaldehyde (CAS No. 261762-39-4). Adherence to these procedures is
critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Chloro-3,6-difluorobenzaldehyde is categorized as a substance that can cause skin
irritation (Category 2), serious eye irritation (Category 2), and may cause respiratory irritation
(Category 3).[1] Therefore, stringent adherence to PPE protocols is mandatory.

Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]
o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses with side-shields

conforming to EN166.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Wear appropriate protective

gloves.

Prevents skin contact which

can cause irritation.[1]

Skin and Body Protection

Lab coat or other protective

clothing.

Protects skin from accidental

splashes or spills.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if

irritation is experienced.

Prevents inhalation of dust or
vapors which may cause

respiratory irritation.[1]

Step-by-Step Handling and Operational Plan

A systematic approach to handling this chemical is crucial to minimize exposure and risk.

Pre-Operational Checks:

 Verify Ventilation: Confirm that the chemical fume hood is functioning correctly.

 Inspect PPE: Check all PPE for any damage or contamination.

» Locate Safety Equipment: Be aware of the location of the nearest eyewash station, safety

shower, and fire extinguisher.

» Review Safety Data Sheet (SDS): Have the SDS for 2-Chloro-3,6-difluorobenzaldehyde
readily accessible for reference.

o Prepare for Spills: Ensure a spill kit with inert absorbent material (e.g., sand, silica gel) is

available.

Handling Procedure:
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» Dispensing: Carefully measure and dispense the chemical, avoiding the creation of dust or
splashes.

e Avoid Contact: Do not allow the substance to come into contact with eyes, skin, or clothing.
[1] Avoid breathing any dust or vapors.[1]

» Container Management: Keep the container tightly closed when not in use.

e Post-Handling: Thoroughly wash face, hands, and any exposed skin with soap and water
after handling.[1]

Storage:

e Store in a cool, dry, and well-ventilated place.[1]
o Keep containers tightly closed.[1]

o Store locked up.[1]

First Aid Measures

In case of exposure, immediate action is required:
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Exposure Route First Aid Procedure

Move the victim to fresh air and keep them at
rest in a comfortable breathing position. If
feeling unwell, call a POISON CENTER or
doctor.[1]

Inhalation

Wash the affected area with plenty of soap and
_ water. If skin irritation occurs, seek medical
Skin Contact ) ) )
advice.[1] Contaminated clothing should be

removed and washed before reuse.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o

do so. Continue rinsing.[1] If eye irritation

persists, get medical attention.[1]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste ldentification and Segregation:

» Designate a specific, clearly labeled, and sealed container for 2-Chloro-3,6-
difluorobenzaldehyde waste.

¢ Do not mix with other waste streams.
Spill Management:

« In case of a spill, absorb the material with an inert absorbent material such as sand or silica
gel.

o Collect the absorbed material into a suitable, closed container for disposal.
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Final Disposal:
» Dispose of the contents and container at an approved waste disposal plant.[1][2]

* Never dispose of this chemical down the drain or into the sanitary sewer system.[2] The
primary recommended method of disposal is through incineration by a licensed hazardous
waste disposal facility.[2]
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Caption: Workflow for safe handling and disposal of 2-Chloro-3,6-difluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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